(S)-1-benzyl-3-(1-pyrrolidinyl)pyrrolidine

• Molecular Formula: C15H22N2
• Molecular Weight: 230.35 g/mol
• IUPAC Name: (3S)-1-benzyl-3-pyrrolidin-1-ylpyrrolidine
• InChI: InChI=1S/C15H22N2/c1-2-6-14(7-3-1)12-16-11-8-15(13-16)17-9-4-5-10-17/h1-3,6-7,15H,4-5,8-13H2/t15-/m0/s1
• InChI Key: JCLXJBTYUZUCDC-HNNXBMFYSA-N
• Isomeric SMILES: C1CCN(C1)[C@H]2CCN(C2)CC3=CC=CC=C3
• Canonical SMILES: C1CCN(C1)C2CCN(C2)CC3=CC=CC=C3

Description

(S)-1-benzyl-3-(1-pyrrolidinyl)pyrrolidine is a useful research compound. Its molecular formula is C15H22N2 and its molecular weight is 230.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality (S)-1-benzyl-3-(1-pyrrolidinyl)pyrrolidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (S)-1-benzyl-3-(1-pyrrolidinyl)pyrrolidine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

3.82 g (18.0 mmol) NaBH(OAc)3 are added to a solution of 1.23 mL (15.0 mmol) pyrrolidine and 2.41 mL (15.0 mmol) N-benzylpyrrolidinone in 100 mL THF and acidified with 2 mL acetic acid. The reaction is stirred overnight at RT. The reaction solution is combined with 200 mL saturated NaHCO3 solution and extracted twice with 200 mL EtOAc. The organic phase is dried over MgSO4 and the solvent is eliminated i.vac. The purification is carried out by column chromatography on silica gel (EtOAc/MeOH/NH3 8:2:0.2).